{1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol

• Molecular Formula: C13H18ClNO
• Molecular Weight: 239.74 g/mol
• IUPAC Name: [1-[2-amino-1-(4-chlorophenyl)ethyl]cyclobutyl]methanol
• InChI: InChI=1S/C13H18ClNO/c14-11-4-2-10(3-5-11)12(8-15)13(9-16)6-1-7-13/h2-5,12,16H,1,6-9,15H2
• InChI Key: HBDMIYBEEVXBFL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CO)C(CN)C2=CC=C(C=C2)Cl

Description

{1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol is a synthetic compound featuring a cyclobutane core substituted with a 4-chlorophenyl group, an aminoethyl chain, and a hydroxymethyl functional group. Its molecular formula is C₁₄H₂₁ClNO, with a molecular weight of 255.78 g/mol. This compound is of interest in medicinal chemistry due to structural similarities to psychoactive substances and pharmaceuticals targeting the central nervous system (CNS) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol typically involves the following steps:

Formation of the Amino Alcohol Intermediate: The initial step involves the reaction of 4-chlorophenylacetonitrile with cyclobutanone in the presence of a reducing agent such as lithium aluminum hydride (LiAlH₄) to form the corresponding amino alcohol.

Cyclization: The amino alcohol is then subjected to cyclization under acidic conditions to form the cyclobutyl ring.

Final Reduction: The final step involves the reduction of the intermediate product to yield {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol.

Industrial Production Methods

In an industrial setting, the production of {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. Catalysts and solvents are carefully selected to ensure high efficiency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

{1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas (H₂) in the presence of a palladium catalyst to yield the corresponding amine.

Substitution: The amino group can undergo nucleophilic substitution reactions with alkyl halides to form N-alkyl derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Hydrogen gas (H₂), palladium catalyst

Substitution: Alkyl halides, base (e.g., sodium hydroxide)

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Amines

Substitution: N-alkyl derivatives

Scientific Research Applications

{1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

The mechanism of action of {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of enzymes involved in cell proliferation, thereby exhibiting anticancer properties.

Comparison with Similar Compounds

Structural Analogues and Pharmacological Relevance

The compound’s structural analogues share the cyclobutane or cyclohexane core with variations in substituents, aromatic groups, and functional moieties. Key comparisons are summarized below:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	Pharmacological Notes
{1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol	C₁₄H₂₁ClNO	255.78	Cyclobutane core, 4-chlorophenyl, hydroxymethyl	Potential CNS activity; higher polarity due to -OH group
1-[2-Amino-1-(4-methoxyphenyl)ethyl]cyclohexanol Hydrochloride	C₁₅H₂₃NO₂·HCl	285.81	Cyclohexanol core, 4-methoxyphenyl, hydrochloride salt	Enhanced solubility due to HCl salt; methoxy group reduces electrophilicity vs. chloro
1-[1-(4-Chlorophenyl)cyclobutyl]methanamine	C₁₁H₁₃ClN	194.68	Cyclobutane core, methanamine substituent	Primary amine; likely higher basicity and metabolic instability
N-[1-(4-Chlorophenyl)cyclobutyl-methyl]-N,N-dimethylamine Hydrochloride	C₁₄H₁₉Cl₂N	272.22	Dimethylamine, cyclobutyl-methyl chain	Quaternary ammonium structure; increased hydrophobicity
{1-[2-Amino-1-(2-methylphenyl)ethyl]cyclobutyl}methanol	C₁₄H₂₁NO	219.32	2-methylphenyl substituent	Lower molecular weight; altered steric effects vs. 4-chloro isomer

Physicochemical and Chromatographic Properties

• Polarity and Solubility : The hydroxymethyl group in the target compound increases polarity compared to analogues with amine or hydrocarbon substituents (e.g., 1-[1-(4-chlorophenyl)cyclobutyl]methanamine). This enhances aqueous solubility but may reduce blood-brain barrier penetration .
• Chromatographic Behavior: In gas chromatography (GC), analogues with dimethylamine groups (e.g., N-[1-(4-chlorophenyl)cyclobutyl-methyl]-N,N-dimethylamine hydrochloride) exhibit shorter retention times (RRT = 0.42) due to reduced polarity, whereas bulkier substituents like 3-methylbutylamine show longer retention (RRT = 1.45) . The target compound’s hydroxymethyl group is expected to prolong retention relative to non-polar variants.

Biological Activity

{1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol is a complex organic compound with significant potential in medicinal chemistry due to its unique structural features. The presence of an amino group, a cyclobutyl moiety, and a chlorophenyl substituent suggests that this compound may interact with various biological targets, leading to diverse pharmacological effects.

Chemical Structure and Properties

The molecular formula of {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol is C12H16ClN, with a molecular weight of approximately 223.72 g/mol. Its structure can be broken down as follows:

• Cyclobutyl Group : Provides a rigid framework that may enhance binding interactions.
• Amino Group : Facilitates hydrogen bonding, crucial for receptor interactions.
• Chlorophenyl Substituent : Modifies the electronic properties, potentially influencing biological activity.

The biological activity of {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol is primarily attributed to its ability to bind to specific receptors and enzymes. The interaction mechanisms can include:

• Enzyme Inhibition : The compound may act as an inhibitor for various enzymes, altering metabolic pathways.
• Receptor Modulation : It can bind to neurotransmitter receptors, potentially influencing synaptic transmission and neuroplasticity.

Biological Activity Studies

Recent studies have investigated the biological activity of this compound through various assays and models. Key findings include:

• Antimicrobial Activity : Preliminary screening has shown moderate antibacterial effects against Salmonella typhi and Bacillus subtilis, indicating potential as an antimicrobial agent .
• Enzyme Inhibition : The compound has demonstrated inhibitory action on acetylcholinesterase (AChE), which is crucial for neurotransmission, suggesting potential applications in treating neurodegenerative diseases .
• Anticancer Potential : In vitro studies indicate that the compound may exhibit anticancer properties, although further research is needed to elucidate its mechanisms and efficacy in cancer therapy .

Case Studies

Several case studies have highlighted the pharmacological potential of {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol:

• Neuroprotective Effects : A study explored its interaction with glutamate receptors, suggesting a neuroprotective role that could be beneficial in conditions like Alzheimer's disease.
• Anti-inflammatory Properties : Research indicated that the compound could reduce inflammatory markers in cellular models, pointing toward potential therapeutic uses in inflammatory diseases.

Comparative Analysis

To better understand the unique properties of {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Notable Activities
{1-[2-Amino-1-(3-fluorophenyl)ethyl]cyclobutyl}methanol	Fluorophenyl instead of chlorophenyl	Neuroprotective, anti-inflammatory
{1-[2-Amino-1-(3-bromophenyl)ethyl]cyclobutyl}methanol	Bromine substitution	Potentially different reactivity
{1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopropyl}methanol	Cyclopropyl group	Varied binding characteristics